N-(3-methoxyphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide

• Molecular Formula: C23H19N3O2
• Molecular Weight: 369.4 g/mol
• IUPAC Name: N-(3-methoxyphenyl)-1,5-diphenylpyrazole-4-carboxamide
• InChI: InChI=1S/C23H19N3O2/c1-28-20-14-8-11-18(15-20)25-23(27)21-16-24-26(19-12-6-3-7-13-19)22(21)17-9-4-2-5-10-17/h2-16H,1H3,(H,25,27)
• InChI Key: APQGSPGWUYMVLK-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1)NC(=O)C2=C(N(N=C2)C3=CC=CC=C3)C4=CC=CC=C4

Description

N-(3-methoxyphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide, also known as MPDC, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. MPDC is a pyrazole derivative that has been studied for its ability to inhibit certain enzymes, which may have implications in the treatment of various diseases.

Mechanism of Action

N-(3-methoxyphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide is believed to exert its therapeutic effects through the inhibition of certain enzymes, including cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). These enzymes are involved in the production of inflammatory mediators and are upregulated in various diseases. By inhibiting their activity, N-(3-methoxyphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide may reduce inflammation and tumor growth. Additionally, N-(3-methoxyphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide has been shown to activate certain signaling pathways involved in neuroprotection, potentially reducing the progression of neurodegenerative disorders.
Biochemical and Physiological Effects:
Studies have demonstrated that N-(3-methoxyphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide can reduce the production of inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-alpha (TNF-α). Additionally, N-(3-methoxyphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide has been shown to reduce the activity of COX-2 and 5-LOX, which are involved in the production of prostaglandins and leukotrienes, respectively. These effects may have implications in the treatment of chronic inflammatory diseases and cancer. In neurodegenerative disorder research, N-(3-methoxyphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide has been shown to activate certain signaling pathways involved in neuroprotection, potentially reducing the progression of diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

N-(3-methoxyphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide has several advantages for lab experiments, including its high yield and purity, as well as its potential therapeutic properties. However, there are also limitations to its use in research. N-(3-methoxyphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide may have off-target effects, which can complicate data interpretation. Additionally, N-(3-methoxyphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide may have limited solubility in certain solvents, which can affect its bioavailability.

Future Directions

Future research on N-(3-methoxyphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide may focus on its potential therapeutic properties in various diseases, including cancer, inflammation, and neurodegenerative disorders. Additionally, studies may explore the optimal dosing and administration of N-(3-methoxyphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide, as well as its potential off-target effects. Further research may also investigate the use of N-(3-methoxyphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide in combination with other therapies, such as chemotherapy or radiation, to enhance its therapeutic effects. Overall, N-(3-methoxyphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide has the potential to be a valuable therapeutic agent in various diseases, and further research is needed to fully understand its mechanisms of action and therapeutic potential.

Synthesis Methods

The synthesis of N-(3-methoxyphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide involves the reaction of 3-methoxybenzaldehyde, diphenylacetonitrile, and hydrazine hydrate in the presence of a catalyst. The resulting product is then treated with acetic anhydride to form N-(3-methoxyphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide. This method has been optimized for high yield and purity, and has been used in various studies to produce N-(3-methoxyphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide for research purposes.

Scientific Research Applications

N-(3-methoxyphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide has been studied for its potential therapeutic properties in various diseases, including cancer, inflammation, and neurodegenerative disorders. In cancer research, N-(3-methoxyphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide has been shown to inhibit the activity of certain enzymes that are involved in tumor growth and metastasis. Inflammation studies have demonstrated that N-(3-methoxyphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide can reduce the production of inflammatory cytokines, which may have implications in the treatment of chronic inflammatory diseases. In neurodegenerative disorder research, N-(3-methoxyphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide has been shown to have neuroprotective effects, potentially reducing the progression of diseases such as Alzheimer's and Parkinson's.